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Technical Guide: Reactive Blue 160

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reactive Blue 160, also known by its Colour Index name C.I. Reactive Blue 160, is a
bifunctional diazo reactive dye.[1][2] Its molecular structure is characterized by the presence of
two azo groups (-N=N-), which act as the primary chromophores responsible for its deep navy
blue color.[1] The molecule also contains two reactive chlorotriazine rings that enable the
formation of covalent bonds with hydroxyl groups on cellulosic fibers.[1] Multiple sulfonate
groups (-SOs~) impart high water solubility to the dye, a critical property for the dyeing process.
[1] This technical guide provides an in-depth overview of the molecular characteristics,
experimental protocols, and relevant workflows for Reactive Blue 160.

Core Molecular and Physical Data

The fundamental properties of Reactive Blue 160 are summarized in the table below,
providing a quick reference for researchers.
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Property Value References
Molecular Formula C38H23CI2N14Nas01sSs [21[3114]
Molecular Weight ~1309.9 g/mol [3]
Monoisotopic Mass 1307.8783826 Da [3]

CAS Number 71872-76-9 [3]
Appearance Blue Powder [5]

Solubility 100 g/L in water at 50°C [5]
Classification Diazo Reactive Dye

Experimental Protocols

Reactive Blue 160 is primarily utilized in the textile industry for dyeing cellulosic fibers such as
cotton. Additionally, due to its persistence in wastewater, various environmental remediation
protocols have been developed.

Protocol 1: Exhaust Dyeing of Cotton Fabric with
Reactive Blue 160

This protocol describes a standard laboratory-scale exhaust dyeing procedure for cotton fabric.
Materials and Equipment:

» Scoured and bleached cotton fabric

» Reactive Blue 160 dye

¢ Glauber's salt (sodium sulfate) or common salt (sodium chloride)

e Soda ash (sodium carbonate)

e Acetic acid

e Neutral soap
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Laboratory dyeing machine (e.g., jigger or beaker dyer)

pH meter

Water bath or heating system

Beakers and stirring rods
Procedure:
e Preparation of the Dyebath:

o Set the dyebath to an initial temperature of 30-35°C with the required volume of water. The
pH should be adjusted to just below 7.0.

o Add a sequestering agent if using hard water.
o Introduce the pre-wetted cotton fabric and run for 5-10 minutes to ensure even wetting.
» Dye Exhaustion:

o Prepare the dye solution by pasting the required amount of Reactive Blue 160 powder
with a small amount of cold water, then dissolving it by adding warm water (approximately
50°C).

o Add the dissolved dye to the dyebath and continue running the fabric for 30 minutes to
allow for dye uptake.

o Gradually add the required amount of Glauber's salt or common salt in portions over a
period of 20-30 minutes. This increases the affinity of the dye for the fiber.

o Raise the temperature of the dyebath to 60°C over 20 minutes.
e Dye Fixation:

o After the salt addition and temperature increase, add the pre-dissolved soda ash (alkali) to
the dyebath. This raises the pH and initiates the covalent bonding of the dye to the cotton
fibers.
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o Maintain the temperature at 60°C and continue the dyeing process for 60 minutes.
e Washing and Rinsing:
o Drain the dyebath.

o Rinse the dyed fabric thoroughly with cold running water for 10 minutes to remove unfixed
dye.

o Neutralize the fabric with a dilute acetic acid solution.

o Perform a soaping wash at or near boiling temperature with a neutral soap for 15-20
minutes to remove any hydrolyzed dye and improve fastness properties.

o Rinse the fabric with hot and then cold water until the water runs clear.

o Dry the dyed fabric.

Protocol 2: Photocatalytic Degradation of Reactive Blue
160 in Wastewater

This protocol outlines a method for the environmental remediation of water contaminated with
Reactive Blue 160 using a photocatalyst.

Materials and Equipment:

Reactive Blue 160 contaminated aqueous solution
e Photocatalyst (e.g., Cerium Iron Oxide - CeFeO3)

e UV light source

e Photoreactor

e Magnetic stirrer

e pH meter

e Spectrophotometer for concentration analysis
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Procedure:
e Preparation of the Reaction Suspension:

o Prepare a stock solution of Reactive Blue 160 in deionized water.

o In the photoreactor, add the desired volume of the dye solution.

o Add the photocatalyst (e.g., 0.06 g of CeFeOs per 100 ml of dye solution).
e Optimization of Reaction Conditions:

o Adjust the pH of the suspension to the optimal level for degradation (e.g., pH 8 for
CeFe0:s3).[3]

o Stir the suspension in the dark for a period (e.g., 30 minutes) to establish adsorption-
desorption equilibrium between the dye and the photocatalyst.

e Photocatalytic Reaction:
o Expose the suspension to a UV light source while continuously stirring.
o Withdraw aliquots of the suspension at regular time intervals.
e Analysis of Degradation:
o Centrifuge or filter the withdrawn aliquots to remove the photocatalyst particles.

o Measure the absorbance of the supernatant at the maximum wavelength of Reactive
Blue 160 using a spectrophotometer to determine the residual dye concentration.

o The degradation efficiency can be calculated from the change in dye concentration over
time.

Logical and Experimental Workflows

The following diagrams illustrate typical workflows involving Reactive Blue 160, from its
application in textile dyeing to its removal from industrial effluent.
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Caption: Workflow of the exhaust dyeing process for cotton with reactive dyes.
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Caption: Workflow for the photocatalytic degradation of Reactive Blue 160 in wastewater.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Reactive Blue 160 molecular weight and formula].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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